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Compound of Interest

Compound Name: MK319

Cat. No.: B609084 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

selective aldose reductase inhibitor, MK-319 (CAS: 1462383-00-1). Given that a specific Safety

Data Sheet (SDS) for MK-319 is not publicly available, the following guidance is based on best

practices for handling potent, novel chemical compounds in a research and development

setting. A thorough risk assessment should be conducted by the user before beginning any

work with this compound.
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Property Value Source

IUPAC Name

2-({4-[(2-bromo-3,4,5,6-

tetrafluorobenzyl)carbamoyl]ph

enyl}oxy)acetic acid

N/A

CAS Number 1462383-00-1 [1]

Molecular Formula C₁₆H₉BrClF₄NO₄ [1]

Molecular Weight 470.60 g/mol [1]

Primary Hazard

Potent Aldose Reductase

Inhibitor; potential for unknown

toxicity

[2][3]

Storage
Store at -20°C for long-term

stability.
[1]

Personal Protective Equipment (PPE)
Due to the potent nature of MK-319 and the lack of specific toxicity data, a cautious approach

to personal protection is mandatory. The following PPE is recommended at all times when

handling the compound, from initial weighing to final disposal.
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PPE Category Recommended Equipment

Hand Protection
Double-gloving with nitrile gloves is required.

Change gloves immediately if contaminated.

Eye Protection

ANSI-approved safety goggles with side shields

are mandatory to protect against splashes and

airborne particles. A face shield should be worn

in addition to goggles when there is a significant

risk of splashing.

Body Protection

A flame-resistant lab coat is required. For

procedures with a higher risk of contamination,

a disposable barrier gown should be worn over

the lab coat.

Respiratory Protection

When handling the solid compound outside of a

certified chemical fume hood or other

containment device, a NIOSH-approved

respirator with a particulate filter (e.g., N95 or

higher) is required.

Foot Protection
Fully enclosed, chemical-resistant footwear is

required in the laboratory.

Experimental Protocols
The following protocols provide a general framework for handling MK-319. These should be

adapted to specific experimental needs and institutional safety guidelines.

Weighing and Solution Preparation
Preparation: Before handling the compound, ensure a designated and properly functioning

chemical fume hood is available. The work surface should be covered with absorbent,

disposable bench paper.

Weighing: All weighing of solid MK-319 must be performed within a chemical fume hood or a

balance enclosure to minimize the risk of inhalation. Use anti-static weighing dishes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolution: Add the solvent to the vessel containing the weighed MK-319 within the fume

hood. Cap the vessel securely before removing it from the hood for vortexing or sonication.

Cell Culture and In Vitro Assays
Aseptic Technique: All cell culture work should be performed in a certified biosafety cabinet

(BSC).

Compound Addition: When adding MK-319 solutions to cell cultures, use filtered pipette tips.

Incubation: Label all treated flasks, plates, and tubes clearly with the compound name and

concentration.

Waste: All media and consumables contaminated with MK-319 should be treated as

chemical waste.

Disposal Plan
Proper disposal of MK-319 and contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Stream Disposal Procedure

Solid MK-319

Unused or expired solid MK-319 should be

disposed of as hazardous chemical waste in

accordance with institutional and local

regulations. Do not dispose of in regular trash.

Contaminated Labware (solid)

Disposable labware (e.g., pipette tips, tubes,

gloves, bench paper) that has come into contact

with MK-319 should be collected in a

designated, labeled hazardous waste container.

Contaminated Labware (liquid)

Liquid waste containing MK-319 (e.g., cell

culture media, buffer solutions) should be

collected in a sealed, labeled hazardous waste

container. Do not pour down the drain.

Sharps

Needles, syringes, and other sharps

contaminated with MK-319 must be disposed of

in a designated, puncture-resistant sharps

container that is also labeled as containing

chemical waste.

Workflow for Handling MK-319

Preparation Compound Handling Experimentation Disposal
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Caption: Workflow for the safe handling of MK-319 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. tks | publisher, event organiser, media agency | Potent compound safety in the laboratory -
tks | publisher, event organiser, media agency [teknoscienze.com]

3. Safety Containment And Analysis Of Highly Potent Compounds From Development To
Commercialization [outsourcedpharma.com]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
MK-319]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609084#personal-protective-equipment-for-handling-
mk319]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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